Cas no 2137753-73-0 (Methyl 5-fluorosulfonylisoquinoline-1-carboxylate)

• Product Name: Methyl 5-fluorosulfonylisoquinoline-1-carboxylate
• CAS No: 2137753-73-0
• MF: C₁₁H₈FNO₄S
• MW: 269.248925209045
• CID: 5409398
• PubChem ID: 154832167
• Update Time: 2025-06-08

Methyl 5-fluorosulfonylisoquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z2907413908
• EN300-727247
• 2137753-73-0
• Methyl 5-fluorosulfonylisoquinoline-1-carboxylate
• methyl 5-(fluorosulfonyl)isoquinoline-1-carboxylate

• Inchi： 1S/C11H8FNO4S/c1-17-11(14)10-8-3-2-4-9(18(12,15)16)7(8)5-6-13-10/h2-6H,1H3
• InChI Key： GQYWZXWXLMHMSY-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C(C(=O)OC)=NC=CC=21)(=O)(=O)F

Computed Properties

• Exact Mass: 269.01580707g/mol
• Monoisotopic Mass: 269.01580707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.7Ų

Additional information on Methyl 5-fluorosulfonylisoquinoline-1-carboxylate

Methyl 5-Fluorosulfonylisoquinoline-1-carboxylate (CAS No. 2137753-73-0): A Comprehensive Overview

Methyl 5-fluorosulfonylisoquinoline-1-carboxylate (CAS No. 2137753-73-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a fluorosulfonyl group and a methyl ester moiety in its structure imparts unique chemical and biological properties, making it a promising candidate for further investigation.

The isoquinoline scaffold is a well-studied heterocyclic system with a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The introduction of the fluorosulfonyl group to the isoquinoline core has been shown to enhance the compound's reactivity and stability, which are crucial factors in drug development. The methyl ester functionality further contributes to the compound's solubility and bioavailability, making it an attractive candidate for preclinical and clinical studies.

Recent research has highlighted the potential of Methyl 5-fluorosulfonylisoquinoline-1-carboxylate in various therapeutic areas. For instance, studies have demonstrated its potent antitumor activity against several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways. This makes it a valuable lead compound for the development of novel anticancer agents.

In addition to its antitumor properties, Methyl 5-fluorosulfonylisoquinoline-1-carboxylate has shown promise in the treatment of inflammatory diseases. Preclinical studies have indicated that it can effectively reduce inflammation by modulating the production of pro-inflammatory cytokines and chemokines. This dual functionality—anticancer and anti-inflammatory—positions it as a versatile therapeutic agent with broad-spectrum applications.

The synthesis of Methyl 5-fluorosulfonylisoquinoline-1-carboxylate involves a multi-step process that includes the formation of the isoquinoline core, followed by functionalization with the fluorosulfonyl and methyl ester groups. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and electrophilic fluorination methods, have been employed to optimize the yield and purity of the final product. These synthetic strategies not only ensure high chemical purity but also facilitate large-scale production for further clinical trials.

The pharmacokinetic profile of Methyl 5-fluorosulfonylisoquinoline-1-carboxylate has been extensively studied to assess its suitability for therapeutic use. In vitro and in vivo experiments have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and demonstrates good tissue penetration, which is essential for its therapeutic efficacy. Additionally, its metabolic stability ensures sustained drug levels in the systemic circulation, reducing the frequency of dosing required.

Toxicity studies have also been conducted to evaluate the safety profile of Methyl 5-fluorosulfonylisoquinoline-1-carboxylate. Preclinical data indicate that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical evaluation in human subjects.

In conclusion, Methyl 5-fluorosulfonylisoquinoline-1-carboxylate (CAS No. 2137753-73-0) represents a promising compound with significant potential in both oncology and inflammatory disease treatment. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic applications, paving the way for its potential use as a novel therapeutic agent.